REACTION_CXSMILES
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[O:1]1[CH2:6][CH2:5][CH2:4][O:3][CH:2]1[CH2:7][NH:8][C:9]1[C:14]([CH2:15][CH3:16])=[CH:13][CH:12]=[CH:11][C:10]=1[CH2:17][CH3:18].C(=O)(O)[O-].[Na+].O1CCOCC1.[Cl:30][CH2:31][C:32](Cl)=[O:33]>CCOCC.O>[Cl:30][CH2:31][C:32]([N:8]([CH2:7][CH:2]1[O:3][CH2:4][CH2:5][CH2:6][O:1]1)[C:9]1[C:14]([CH2:15][CH3:16])=[CH:13][CH:12]=[CH:11][C:10]=1[CH2:17][CH3:18])=[O:33] |f:1.2|
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Name
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N-(1,3-Dioxan-2-ylmethyl)-2,6-diethylaniline
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Quantity
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25 g
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Type
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reactant
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Smiles
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O1C(OCCC1)CNC1=C(C=CC=C1CC)CC
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Name
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Quantity
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10 g
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Type
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reactant
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Smiles
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C([O-])(O)=O.[Na+]
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Name
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Quantity
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30 mL
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Type
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reactant
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Smiles
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O1CCOCC1
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Name
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Quantity
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4 mL
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Type
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solvent
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Smiles
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O
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Name
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Quantity
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15 g
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Type
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reactant
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Smiles
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ClCC(=O)Cl
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CCOCC
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Type
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CUSTOM
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Details
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with stirring, over a period of about 15 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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equipped with a mechanical stirrer
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Type
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ADDITION
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Details
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is added
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Type
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ADDITION
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Details
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After the addition
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Type
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STIRRING
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Details
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is completed stirring
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Type
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WAIT
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Details
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is continued for a period of about 1 hour
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Duration
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1 h
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Type
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WASH
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Details
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the resulting solution is washed with water
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Type
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DRY_WITH_MATERIAL
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Details
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The washed solution is then dried over anhydrous magnesium sulfate
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Type
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CUSTOM
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Details
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leaving a solid residue
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Type
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CUSTOM
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Details
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The residue is recrystallized
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Reaction Time |
15 min |
Name
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Type
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product
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Smiles
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ClCC(=O)N(C1=C(C=CC=C1CC)CC)CC1OCCCO1
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |